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Compound of Interest

Compound Name: 2-Bromo-5-hydrazinylpyridine

Cat. No.: B1523665 Get Quote

An In-depth Technical Guide to 2-Bromo-5-hydrazinylpyridine: A Core Heterocyclic Scaffold

This guide provides an in-depth analysis of 2-Bromo-5-hydrazinylpyridine, a heterocyclic

compound of significant interest to researchers and professionals in drug development and

synthetic chemistry. Its unique bifunctional nature, featuring a reactive hydrazine group and a

versatile brominated pyridine core, positions it as a valuable building block for the synthesis of

complex molecular architectures and novel pharmaceutical agents.

Molecular Identity and Structural Formula
2-Bromo-5-hydrazinylpyridine is a substituted pyridine derivative. The presence of a bromine

atom at the 2-position and a hydrazine moiety at the 5-position imparts a distinct reactivity

profile, enabling sequential or orthogonal functionalization.

Chemical Formula: C₅H₆BrN₃[1]

IUPAC Name: (6-bromopyridin-3-yl)hydrazine[1]

Common Synonyms: 2-bromo-5-hydrazinopyridine, Pyridine, 2-bromo-5-hydrazinyl-[1]

CAS Number: 1268882-60-5[1]

Molecular Structure Diagram
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Caption: Proposed synthesis of 2-Bromo-5-hydrazinylpyridine.

Experimental Protocol (Hypothetical)
Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2,5-

dibromopyridine (1 equivalent).

Reagent Addition: Add a suitable solvent such as 1-propanol, followed by an excess of

hydrazine hydrate (e.g., 5-10 equivalents). [2]3. Heating: Heat the reaction mixture to reflux

(approximately 80-100°C) for several hours (e.g., 12 hours), monitoring the reaction progress

by TLC or LC-MS. [2]4. Isolation: Upon completion, cool the reaction mixture to room

temperature and then to 0-4°C to induce crystallization.

Purification: Collect the resulting solid by vacuum filtration, wash with a cold solvent (e.g.,

ethanol or water) to remove excess hydrazine, and dry under vacuum to yield the final

product. Further purification can be achieved by recrystallization if necessary.
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Core Reactivity
The utility of 2-Bromo-5-hydrazinylpyridine stems from its two distinct reactive sites, which

can be addressed selectively.

Hydrazine Group Reactivity: The hydrazine moiety is a potent nucleophile. Its primary

reaction is condensation with aldehydes and ketones to form stable hydrazones. This

reaction is fundamental in dynamic covalent chemistry and for linking the pyridine core to

other molecular fragments. [3]2. Bromo Group Reactivity: The C2-Br bond is a versatile

handle for carbon-carbon and carbon-heteroatom bond formation. It readily participates in

various palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira,

Buchwald-Hartwig, and Heck reactions. [4][5]This allows for the introduction of a wide range

of substituents at the 2-position of the pyridine ring.
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Caption: Key reaction pathways for 2-Bromo-5-hydrazinylpyridine.

Applications in Drug Discovery and Materials
Science
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Halogenated pyridines and arylhydrazines are privileged structures in medicinal chemistry. [2]

[4][5]2-Bromo-5-hydrazinylpyridine serves as a critical intermediate for synthesizing

compounds with potential therapeutic value.

Pharmaceutical Development: The related isomer, 5-Bromo-2-hydrazinopyridine, is noted as

a key intermediate for synthesizing hydrazone derivatives with potential anti-cancer and anti-

inflammatory properties. [3]The structural motif is integral to developing enzyme inhibitors

and other bioactive molecules. [3]* Scaffold for Libraries: The molecule's bifunctionality is

ideal for generating diverse chemical libraries for high-throughput screening. The hydrazine

group can be used to attach the molecule to a solid support or to introduce a variety of side

chains, while the bromo group allows for core modifications via cross-coupling.

Agrochemicals: Pyridine derivatives are widely used in agriculture. This compound can serve

as a precursor for novel herbicides and fungicides. [3]* Coordination Chemistry: The

hydrazine and pyridine nitrogen atoms can act as ligands, making the molecule a candidate

for the synthesis of novel metal complexes used in catalysis and materials science. [3]

Safety and Handling
As with any laboratory chemical, 2-Bromo-5-hydrazinylpyridine must be handled with

appropriate safety precautions.

GHS Hazard Classification: According to the Globally Harmonized System of Classification

and Labelling of Chemicals, this compound is associated with the following hazards:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions:

Work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.

Avoid inhalation of dust and direct contact with skin and eyes.

Store in a cool, dry, and tightly sealed container away from incompatible materials.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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